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Compound of Interest

Compound Name: 4-Acetylpyridine

Cat. No.: B144475 Get Quote

4-Acetylpyridine, a derivative of pyridine, is a significant organic compound utilized across

various scientific and industrial domains. This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, and applications, with a focus on its relevance to

researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
4-Acetylpyridine is an organic compound consisting of a pyridine ring substituted with an

acetyl group at the fourth position.[1] It is typically a colorless to light yellow or dark amber

liquid.[2][3] Its chemical structure and properties make it a versatile building block in organic

synthesis.

Table 1: General Information and Identifiers for 4-Acetylpyridine

Identifier Value

IUPAC Name 1-(pyridin-4-yl)ethanone[2]

Synonyms Methyl 4-pyridyl ketone, γ-Acetylpyridine[2]

CAS Number 1122-54-9

Molecular Formula C7H7NO

SMILES CC(=O)C1=CC=NC=C1

InChIKey WMQUKDQWMMOHSA-UHFFFAOYSA-N
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Table 2: Physicochemical Properties of 4-Acetylpyridine

Property Value

Molecular Weight 121.14 g/mol

Appearance Dark amber liquid / Yellow to light brown liquid

Melting Point 13-16 °C

Boiling Point 212 °C at 760 mmHg

Density 1.095 g/mL at 25 °C

Flash Point 104 °C (219.2 °F) - closed cup

Water Solubility Soluble (≥100 mg/mL at 19 °C)

Refractive Index n20/D 1.529

Vapor Pressure 4.9 mmHg at 25 °C

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-Acetylpyridine.

Various spectroscopic data are available for this compound.

Table 3: Spectroscopic Information for 4-Acetylpyridine

Spectrum Type Availability / Key Information

¹H NMR Spectra available.

¹³C NMR Spectra available.

Mass Spectrometry (MS) Spectra available.

Infrared (IR) Spectroscopy
FTIR, ATR-IR, and Vapor Phase IR spectra

available.

Synthesis and Reactivity
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4-Acetylpyridine is a key starting material for the synthesis of more complex molecules,

including nitrogen-containing bicyclic heterocycles. Its acetyl group and pyridine ring offer

reactive sites for numerous chemical transformations.

Chalcones can be synthesized from 4-acetylpyridine through a Claisen-Schmidt condensation

reaction with various aromatic aldehydes.

Objective: To synthesize chalcone derivatives from 4-acetylpyridine.

Materials:

4-Acetylpyridine

Aromatic aldehyde (e.g., benzaldehyde)

Potassium hydroxide (KOH) solution

Ethanol

Procedure:

Dissolve 4-acetylpyridine and the chosen aromatic aldehyde in an alcoholic medium such

as ethanol.

Add a solution of potassium hydroxide (KOH) to the mixture to act as a base catalyst.

Stir the reaction mixture at room temperature or under reflux for a specified period. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically poured into cold water or an acidic solution

to precipitate the chalcone product.

The solid product is collected by filtration, washed with water, and then purified, usually by

recrystallization from a suitable solvent like ethanol.

The structure of the synthesized chalcone is confirmed using spectroscopic methods such as

IR and NMR.
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This protocol details the formation of an oxime from 4-acetylpyridine, a common derivative

used in further synthesis.

Objective: To synthesize 4-acetylpyridine oxime.

Materials:

4-Acetylpyridine

Hydroxylamine hydrochloride (NH₂OH·HCl)

20% aqueous sodium hydroxide (NaOH)

Water

Procedure:

Prepare a solution of hydroxylamine by dissolving hydroxylamine hydrochloride in water and

adding it to a 20% aqueous sodium hydroxide solution.

To this magnetically stirred solution, add 4-acetylpyridine all at once. A precipitate will form

rapidly.

Stir the reaction mixture at a controlled temperature of 0–5 °C for 2 hours.

Collect the precipitate by suction filtration and wash it thoroughly with cold water.

The crude product is a mixture of E- and Z-isomers of the oxime.

The pure E-isomer can be obtained by recrystallization from a suitable solvent.

The final product should be dried under reduced pressure to a constant weight. The structure

and purity can be confirmed by melting point determination and ¹H NMR spectroscopy.

Applications in Research and Drug Development
4-Acetylpyridine serves as a versatile building block in organic synthesis and has several

applications:
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Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various

pharmaceutical compounds and drug candidates. Its structure is a component of molecules

with potential biological activities.

Fine Chemical Industry: It is used in the production of specialty chemicals.

Flavor and Fragrance: 4-Acetylpyridine is used as a flavoring agent or fragrance ingredient

in food, beverages, and perfumes.

Biochemical Reagent: It is used as a biochemical reagent in life science research.
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Caption: Synthesis pathway of pyrimidine derivatives from 4-acetylpyridine.
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Caption: General workflow for chemical synthesis and characterization.
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Safety Information
4-Acetylpyridine is incompatible with strong oxidizing and reducing agents. It is classified as

acutely toxic if swallowed and can cause skin and eye irritation.

Table 4: Hazard and Safety Information for 4-Acetylpyridine

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity 4, Oral GHS07 Warning
H302: Harmful if

swallowed.

Skin Irritation GHS07 Warning
H315: Causes skin

irritation.

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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